Cas no 289472-80-6 (N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide)

• Product Name: N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide
• CAS No: 289472-80-6
• Molecular Formula: C₁₄H₁₄N₄O₂
• Molecular Weight: 270.28656
• MDL: MFCD26743605
• CID: 1030962
• PubChem ID: 67121778

N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide Properties

Names and Identifiers

• (S)-N-(1-Amino-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide
• N-[(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl]-2-pyrazinecarboxamide
• N-[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]pyrazine-2-carboxamide
• Bortezomib Impurity B
• DTXSID80736476
• UNII-N46QC2PY7V
• 2-Pyrazinecarboxamide, N-((1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl)-
• N46QC2PY7V
• AKOS016844897
• 2-Pyrazinecarboxamide, N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]-
• KTQJEBWLYWKXRA-NSHDSACASA-N
• Nalpha-(Pyrazine-2-carbonyl)-L-phenylalaninamide
• DB-224821
• 2-Pyrazinecarboxamide, N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]-; N-[(1S)-2-Amino-1-benzyl-2-oxo-ethyl]pyrazine-2-carboxamide
• N-[(1S)-2-Amino-1-benzyl-2-oxoethyl]pyrazine-2-carboxamide
• Pyrazinecarboxamide, N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]-
• SCHEMBL1688075
• N-((1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl)-pyrazinecarboxamide, (-)-
• N-((1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl)-pyrazinecarboxamide
• Bortezomib (m3)
• (2S)-3-PHENYL-2-(PYRAZIN-2-YLFORMAMIDO)PROPANAMIDE
• J-017332
• 289472-80-6

• MDL： MFCD26743605
• InChIKey： KTQJEBWLYWKXRA-NSHDSACASA-N
• Inchi： InChI=1S/C14H14N4O2/c15-13(19)11(8-10-4-2-1-3-5-10)18-14(20)12-9-16-6-7-17-12/h1-7,9,11H,8H2,(H2,15,19)(H,18,20)/t11-/m0/s1
• SMILES： NC([C@@H](NC(C1=CN=CC=N1)=O)CC2=CC=CC=C2)=O

Computed Properties

• Exact Mass: 270.11167570g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 270.11167570g/mol
• Heavy Atom Count: 20
• Complexity: 342
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Boiling Point: 619.4±55.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 328.4±31.5 °C
• Density: 1.3±0.1 g/cm3